Iodosulpride

• Molecular Formula: C19H27IN2O4S
• Molecular Weight: 506.4 g/mol
• IUPAC Name: N-[[1-(cyclopropylmethyl)pyrrolidin-2-yl]methyl]-5-ethylsulfonyl-4-iodo-2-methoxybenzamide
• InChI: InChI=1S/C19H27IN2O4S/c1-3-27(24,25)18-9-15(17(26-2)10-16(18)20)19(23)21-11-14-5-4-8-22(14)12-13-6-7-13/h9-10,13-14H,3-8,11-12H2,1-2H3,(H,21,23)
• InChI Key: QICCKJBXMXZXJQ-UHFFFAOYSA-N
• SMILES: CCS(=O)(=O)C1=C(C=C(C(=C1)C(=O)NCC2CCCN2CC3CC3)OC)I
• synonyms: iodosulpride; N-((1-cyclopropylmethyl-2-pyrrolidinyl)methyl)-2-methoxy-4-iodo-5-ethylsulfonylbenzamide
• CAS No.: 100038-54-8

Description

Iodosulpride is a chemical compound that belongs to the class of substituted benzamides. It is a neuroleptic drug that is used to treat various psychiatric disorders such as schizophrenia, depression, and anxiety. This compound has been shown to be effective in treating these disorders by regulating the levels of dopamine in the brain.

Mechanism of Action

The mechanism of action of iodosulpride involves its ability to selectively block dopamine D2 receptors in the brain. This results in a decrease in the levels of dopamine in the brain, which is thought to be responsible for the therapeutic effects of the drug.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects in the body. The drug has been shown to decrease the levels of prolactin in the blood, which is thought to be responsible for the drug's ability to treat psychotic disorders. This compound has also been shown to increase the levels of growth hormone in the body, which may be responsible for the drug's ability to improve motor symptoms in Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using iodosulpride in lab experiments is its well-established mechanism of action. The drug has been extensively studied and its effects on dopamine receptors are well understood. However, one limitation of using this compound in lab experiments is its potential for side effects. The drug has been shown to cause extrapyramidal symptoms such as tremors and muscle stiffness, which may interfere with the results of lab experiments.

Future Directions

There are several future directions for the study of iodosulpride. One area of research may be to investigate the potential use of the drug in the treatment of other neurological disorders such as Alzheimer's disease. Another area of research may be to investigate the potential use of this compound in combination with other drugs to improve its therapeutic effects. Finally, further research may be needed to better understand the biochemical and physiological effects of this compound in the body.

Synthesis Methods

The synthesis of iodosulpride involves the reaction of 4-iodo-2-methylbenzoic acid with 2-aminoethylmethanesulfonamide hydrochloride in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified by recrystallization to obtain pure this compound.

Scientific Research Applications

Iodosulpride has been extensively studied for its therapeutic effects in various psychiatric disorders. It has been shown to be effective in treating schizophrenia, depression, and anxiety. The drug has also been studied for its potential use in the treatment of Parkinson's disease, as it has been shown to improve motor symptoms in animal models.